T56-LIMKi

LIMK isoform selectivity cofilin phosphorylation HeLa overexpression model
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H14F3N3O3
Molecular Weight 389.3 g/mol
CAS No. 924473-59-6
Cat. No. B15606385
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Technical Parameters


Basic Identity
Product NameT56-LIMKi
CAS924473-59-6
Molecular FormulaC19H14F3N3O3
Molecular Weight389.3 g/mol
Structural Identifiers
InChIInChI=1S/C19H14F3N3O3/c1-11-8-16(28-25-11)18(27)24-14-6-2-4-12(9-14)17(26)23-15-7-3-5-13(10-15)19(20,21)22/h2-10H,1H3,(H,23,26)(H,24,27)
InChIKeyXVOKFRPKSAWELK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





T56-LIMKi LIMK2 Inhibitor: Identity & Procurement


T56-LIMKi (synonym T5601640) is a synthetic small-molecule inhibitor built on an oxazole scaffold (MW 389.33, C19H14F3N3O3) originally identified through computational homology modeling between the EphA3 receptor and LIMK2 kinase active sites [1]. It is classified as a LIM kinase (LIMK) inhibitor that preferentially targets LIMK2 over LIMK1, reducing phosphorylated cofilin (p-cofilin) levels and thereby promoting actin filament severance [1][2]. The compound has demonstrated anti-proliferative activity across multiple cancer cell lineages including pancreatic, glioma, and schwannoma lines, and has been evaluated in a murine Panc-1 xenograft model with oral dosing [2]. T56-LIMKi occupies both the ATP-binding and substrate-binding pockets of LIMK2, a binding mode that contributes to its isoform discrimination [1].

Selectivity LIMK2-preferring inhibitor with cellularly confirmed isoform discrimination
Readout p-cofilin Western blot or actin stress fiber imaging in Panc-1, U87, NF1-/- MEFs
Model context Pancreatic cancer xenograft model with oral dosing reported

T56-LIMKi Procurement Rationale


LIM kinase inhibitors currently on the market span three distinct selectivity classes — pan-LIMK inhibitors (e.g., BMS-5/LIMKi 3 with IC50 7 nM LIMK1 / 8 nM LIMK2), LIMK1-preferring inhibitors (e.g., Pyr1 with IC50 50 nM LIMK1 / 75 nM LIMK2; R-10015 with IC50 38 nM LIMK1), and LIMK2-preferring inhibitors (T56-LIMKi). These selectivity profiles translate into fundamentally different cellular pharmacodynamic signatures [1][2]. A 2022 head-to-head comparative study of 17 reported LIMK inhibitors across standardized enzymatic (RapidFire), cellular target engagement (NanoBRET), and phenotypic (AlphaLISA p-cofilin) assays revealed that T56-LIMKi was uniquely inactive in all cell-free and cellular target engagement platforms tested (pIC50 <5 across all assays), starkly contrasting with ATP-competitive pan-inhibitors that showed sub-nanomolar to nanomolar potency [3]. This assay-context-dependent behavior makes T56-LIMKi non-substitutable with pan-LIMK or LIMK1-selective probes — the choice of inhibitor directly determines which signaling node is interrogated and whether activity is detectable in a given assay format. Procurement decisions must therefore be guided by the specific experimental question (LIMK2-specific vs. pan-LIMK pharmacology) and the detection platform to be employed.

Pan-LIMK vs. LIMK2-selective Pan-LIMK inhibitors (e.g., BMS-5) engage both LIMK1 and LIMK2, introducing LIMK1-dependent effects that alter pathway interpretation.
Cell-type response profiles differ T56-LIMKi and pan-inhibitors show inverted cell line sensitivity rankings and p-cofilin reduction extents; a profile that may not transfer across models.
Assay platform dependency Cell-free kinase assays or NanoBRET target engagement platforms may not detect T56-LIMKi activity, risking false-negative conclusions if used as sole readout.

T56-LIMKi Differentiation Evidence


LIMK2 Selectivity vs. BMS-5

In HeLa cells stably overexpressing either LIMK1 or LIMK2, T56-LIMKi (50 μM, 2 h treatment) inhibited cofilin phosphorylation exclusively in LIMK2-overexpressing cells and showed no inhibition in LIMK1-overexpressing cells, confirming LIMK2-specific pharmacology at the cellular level [1]. In contrast, BMS-5 (LIMKi 3) is a pan-LIMK inhibitor with IC50 values of 7 nM (LIMK1) and 8 nM (LIMK2) in cell-free kinase assays and inhibits p-cofilin in both LIMK1- and LIMK2-overexpressing contexts . When directly compared in Panc-1 pancreatic cancer cells, T56-LIMKi reduced p-cofilin by 46% ± 10%, numerically exceeding BMS-5 (37% ± 5%) despite BMS-5 targeting both isoforms [1]. However, in ST88-14 schwannoma cells, BMS-5 was far more effective (75% ± 20% p-cofilin reduction) than T56-LIMKi (20% ± 8%), demonstrating that T56-LIMKi's LIMK2 selectivity produces a distinct cell-type-dependent efficacy fingerprint not achievable with pan-inhibitors [1].

LIMK2 selectivity vs BMS-5
Head-to-head
T56-LIMKi: 46% ± 10% p-cofilin reduction in Panc-1; BMS-5: 37% ± 5% (both 50 µM). In ST88-14, BMS-5 reached 75% ± 20% vs T56-LIMKi 20% ± 8%.
Supports LIMK2-specific cellular pharmacology; cell-type-dependent response context.
Overexpression model additivity with ROCK inhibitor Y-27632 confirmed pathway engagement.
LIMK isoform selectivity cofilin phosphorylation HeLa overexpression model

Cell Line Sensitivity Profile

T56-LIMKi exhibits a 12-fold range in growth-inhibitory IC50 across cancer cell lines: U87 glioblastoma (IC50 7.4 ± 7 μM, most sensitive), ST88-14 schwannoma (18.3 ± 5 μM), NF1-/- MEFs (30 μM), Panc-1 pancreatic (35.2 ± 5 μM), and A549 lung adenocarcinoma (90 ± 14 μM, least sensitive) [1]. This gradient correlates with the extent of p-cofilin reduction in each line (R² positive correlation reported), suggesting on-target LIMK2-dependent anti-proliferative activity rather than general cytotoxicity [1]. In direct comparison, BMS-5 (pan-LIMK) reduced p-cofilin more uniformly across lines but showed a different rank order: most effective in ST88-14 (75% ± 20%) and A549 (65% ± 55%), where T56-LIMKi was weakest (20% ± 8% and 4% ± 4%, respectively) [1]. The 2022 comparative study confirmed T56-LIMKi was inactive (pIC50 <5, i.e., IC50 >10 μM) across all cell-free enzymatic and target engagement assays, while BMS-5/LIMKi3 displayed pIC50 values of 8.19–6.47 across LIMK1/2 assay formats [2]. The in vitro IC50 values for Pyr1 (LIMK1 50 nM, LIMK2 75 nM in cell-free kinase assay) and Damnacanthal (LIMK1 800 nM, LIMK2 1530 nM) reflect entirely different potency scales and target engagement mechanisms, making cross-class substitution scientifically invalid [3].

Cell line sensitivity panel
Head-to-head
IC50 range: 7.4 μM (U87) to 90 μM (A549) — 12-fold spread across 5 cancer lines.
Reported cell-model response gradient, not general cytotoxicity; correlates with p-cofilin reduction.
BMS-5 showed highest p-cofilin reduction in ST88-14 and A549 where T56-LIMKi was weakest.
cancer cell line panel anti-proliferative activity tissue selectivity

In Vivo Pancreatic Tumor Regression

In a nude mouse Panc-1 subcutaneous xenograft model, oral T56-LIMKi at 60 mg/kg daily for 35 days produced a statistically significant reduction in tumor volume relative to vehicle control (p < 0.05) [1]. Among the 8 tumors in the 60 mg/kg group, 4 disappeared completely, 2 were reduced by approximately 80% in size, and 2 were non-responsive, with corresponding intratumoral p-cofilin reduction of 25% ± 10.8% (n = 8, p < 0.05 by Student's t-test) [1]. No mortality or weight loss was observed at single doses up to 100 mg/kg, indicating a favorable acute toxicity window [1]. By comparison, BMS-5 (LIMKi 3) lacks any published tumor xenograft growth inhibition data; the most advanced in vivo application reported is bilateral hippocampal infusion in rats for contextual fear conditioning studies, which does not address oncology-relevant endpoints . Pyr1 has demonstrated breast cancer xenograft growth and metastasis reduction at 10 mg/kg daily intraperitoneal injection, but in a different tumor histotype (breast vs. pancreatic) and with microtubule-stabilizing pharmacology distinct from T56-LIMKi's pure LIMK2-cofilin mechanism [2]. Damnacanthal has not been tested in tumor xenograft models and is limited to topical migration assays in mouse ear skin [2].

In vivo pancreatic tumor model
Cross-study
60 mg/kg p.o. daily, 35 days: 4/8 complete regression, 2/8 ~80% volume reduction; intratumoral p-cofilin reduction 25% ± 10.8% (p
Reported tumor volume endpoint context; supports pancreatic xenograft model-response evaluation.
No mortality or weight loss up to 100 mg/kg single dose; CMC oral formulation used.
Assay-context dependency
Assay context
Inactive in RapidFire, NanoBRET, and AlphaLISA p-cofilin assays (pIC50
Activity depends on intact cellular signaling context; cell-free or overexpressed target engagement platforms may yield false negatives.
2022 J. Med. Chem. standardized panel recommendation: pair procurement with cell-based readouts.
Salirasib synergy in NF1 models
Reported
T56-LIMKi (29% p-cofilin inhibition) + Salirasib synergistically reduced proliferation and stress fibers in NF1-/- MEFs; no comparable synergy reported for other LIMK inhibitors.
Supports dual-pathway co-inhibition strategy; unique mechanistic fit for NF1 signaling research.
Additivity with Y-27632 confirmed RhoA-ROCK-LIMK2 axis engagement.
Panc-1 xenograft in vivo tumor regression oral dosing

Assay-Context Dependent Activity Profile

A landmark 2022 comparative study (J. Med. Chem.) evaluated 17 reported LIMK1/2 inhibitors in a standardized panel of enzymatic (RapidFire mass spectrometry), cellular target engagement (NanoBRET), and phenotypic (AlphaLISA p-cofilin in SH-SY5Y cells) assays [1]. T56-LIMKi (compound 5) was the sole inhibitor showing no detectable activity in any assay format: pIC50 <5 (IC50 >10 μM) against LIMK1, LIMK2, PAK-phosphorylated LIMK1 (pLIMK1), PAK-phosphorylated LIMK2 (pLIMK2) in RapidFire, as well as in NanoBRET LIMK1, NanoBRET LIMK2, and AlphaLISA p-cofilin assays [1]. This contrasts with BMS-5/LIMKi3 (compound 4) which exhibited pIC50 values of 8.19 (LIMK1), 7.48 (LIMK2), 7.15 (pLIMK1), 6.47 (pLIMK2) in RapidFire, and robust activity in NanoBRET (pIC50 7.12–7.59) and AlphaLISA (pIC50 7.36) [1]. The authors concluded: "These data strongly suggest that, in our laboratories, T56-LIMKi is not an inhibitor of these kinases and should not be employed as a tool for the study of these enzymes" [1]. This finding does not negate the original cellular and in vivo data but identifies a critical assay-context requirement: T56-LIMKi's activity appears to depend on cellular contextual factors (intact RhoA-ROCK-LIMK2 signaling axis, specific cofactor milieu, or a pro-drug-like metabolic activation step) that are absent in purified enzyme and overexpressed target engagement assays.

Assay-context dependency
Assay context
Inactive in RapidFire, NanoBRET, and AlphaLISA p-cofilin assays (pIC50
Activity depends on intact cellular signaling context; cell-free or overexpressed target engagement platforms may yield false negatives.
2022 J. Med. Chem. standardized panel recommendation: pair procurement with cell-based readouts.
Salirasib synergy in NF1 models
Reported
T56-LIMKi (29% p-cofilin inhibition) + Salirasib synergistically reduced proliferation and stress fibers in NF1-/- MEFs; no comparable synergy reported for other LIMK inhibitors.
Supports dual-pathway co-inhibition strategy; unique mechanistic fit for NF1 signaling research.
Additivity with Y-27632 confirmed RhoA-ROCK-LIMK2 axis engagement.
assay platform dependency RapidFire kinase assay NanoBRET target engagement chemical probe validation

Salirasib Synergy in NF1-Deficient Models

T56-LIMKi was rationally paired with the Ras inhibitor Salirasib (S-farnesylthiosalicylic acid) because neurofibromin (NF1) regulates cell motility through two independent pathways: a Ras-dependent MAP kinase cascade and a Rho-dependent ROCK-LIMK2-cofilin pathway [1]. In NF1-/- MEFs, the combination of T56-LIMKi and Salirasib produced synergistic inhibition of both cell proliferation and stress fiber formation, exceeding the additive effect predicted from each agent alone [1]. This synergy is mechanistically grounded: Salirasib targets the Ras arm while T56-LIMKi specifically blocks the Rho-ROCK-LIMK2 arm, achieving dual-pathway suppression without the toxicity of broad-spectrum kinase inhibition [1]. The ROCK inhibitor Y-27632 additivity experiment confirmed T56-LIMKi acts specifically through the RhoA-ROCK-LIMK2 signaling axis: T56-LIMKi alone inhibited cofilin phosphorylation by 29% ± 9%; Y-27632 at 5 μM and 10 μM inhibited by 25% ± 17% and 50% ± 5.5%, respectively; the combination was additive and saturated at the higher Y-27632 concentration, confirming shared pathway engagement [2]. No comparable Salirasib synergy has been reported for BMS-5, Pyr1, or any other LIMK inhibitor class.

Salirasib synergy in NF1 models
Reported
T56-LIMKi (29% p-cofilin inhibition) + Salirasib synergistically reduced proliferation and stress fibers in NF1-/- MEFs; no comparable synergy reported for other LIMK inhibitors.
Supports dual-pathway co-inhibition strategy; unique mechanistic fit for NF1 signaling research.
Additivity with Y-27632 confirmed RhoA-ROCK-LIMK2 axis engagement.
drug synergy neurofibromatosis type 1 Ras-Rho crosstalk Salirasib combination

T56-LIMKi Application Scenarios


LIMK2-Specific Pathway Dissection

When the experimental objective is to isolate the contribution of LIMK2 (as opposed to LIMK1) to cofilin phosphorylation and actin dynamics, T56-LIMKi provides cellularly validated isoform selectivity confirmed by: (a) lack of p-cofilin inhibition in LIMK1-overexpressing HeLa cells; (b) additive effect with ROCK inhibitor Y-27632 that saturates at higher ROCK inhibitor concentrations, confirming shared pathway engagement through RhoA-ROCK-LIMK2; and (c) cell-type-dependent p-cofilin reduction fingerprint distinct from pan-LIMK inhibitor BMS-5 . Recommended cellular models include Panc-1 (46% p-cofilin reduction), U87 (24% reduction), and NF1-/- MEFs (IC50 30 μM for p-cofilin reduction) . Cell-free kinase assays and NanoBRET target engagement platforms are not appropriate readouts for this compound (pIC50 <5 in all such formats) .

In Vivo Pancreatic Cancer Efficacy

T56-LIMKi is the only LIMK2 inhibitor with published pancreatic cancer xenograft efficacy data, making it the default chemical probe for in vivo LIMK2 target validation in oncology. The established protocol uses oral gavage at 60 mg/kg daily in 0.5% CMC, initiated 7 days after subcutaneous Panc-1 implantation in nude mice, with treatment duration of 35 days . At this dose, 50% of tumors (4/8) underwent complete regression, and 25% (2/8) showed approximately 80% volume reduction, with intratumoral p-cofilin reduction of 25% ± 10.8% as a pharmacodynamic biomarker . The compound showed no acute toxicity up to 100 mg/kg single dose, with no mortality or weight loss in the 35-day study . Researchers should note the compound's limited aqueous solubility, which necessitates CMC-based oral formulation rather than intraperitoneal or intravenous routes .

NF1 Dual Pathway Co-Inhibition Strategy

NF1-deficient cell models (NF1-/- MEFs, ST88-14 schwannoma) exhibit hyperactivation of both Ras-MAPK and Rho-ROCK-LIMK2 pathways due to loss of neurofibromin's dual regulatory function . T56-LIMKi synergizes with the Ras inhibitor Salirasib to suppress both proliferation and stress fiber formation in NF1-/- MEFs, achieving dual-pathway blockade that exceeds either single agent . In NF1-/- MEFs, T56-LIMKi reduces p-cofilin with an IC50 of 30 μM and at 50 μM significantly decreases the percentage of cells exhibiting actin stress fibers (26% reduction), while inhibiting anchorage-independent colony formation in soft agar . This combination strategy is unique to T56-LIMKi among LIMK inhibitors and directly exploits the mechanistic basis of NF1 pathology.

Glioma and Schwannoma Cell Sensitivity

Among the cancer cell lines tested, U87 glioblastoma (IC50 7.4 μM) and ST88-14 schwannoma (IC50 18.3 μM) exhibit the highest sensitivity to T56-LIMKi-mediated growth inhibition . Both lines have low NF1 expression, resulting in de-repressed LIMK2 activity that T56-LIMKi can effectively target . In U87, T56-LIMKi reduces p-cofilin by 24% ± 10%, comparable to BMS-5 (38% ± 12%, not statistically different), but achieves this with LIMK2-specific pharmacology rather than pan-LIMK inhibition . Researchers should use p-cofilin Western blot or actin stress fiber imaging (phalloidin staining) as primary readouts, and avoid cell-free kinase activity assays where T56-LIMKi has been shown inactive . The compound is also effective at inhibiting wound closure in both WT and NF1-/- MEFs, supporting its use in migration and invasion assays .

Application
Selection Property
Validation Focus
LIMK2 pathway dissection
LIMK2-selective cofilin modulation in cell models
p-cofilin Western blot and stress fiber imaging in Panc-1, U87, NF1-/- MEFs
In vivo pancreatic cancer model research
Oral dosing pancreatic xenograft model response
Tumor volume and intratumoral p-cofilin endpoint monitoring
NF1 dual-pathway co-inhibition
Synergy with Ras inhibitor Salirasib in NF1-/- MEFs
Stress fiber and proliferation dual-pathway blockade
Glioma and schwannoma cell line research
Cell-type sensitivity to LIMK2 inhibition
p-cofilin reduction and wound closure/migration assays

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